Cas no 2770530-19-1 (2-(5-Aminopyridazin-3-yl)propan-2-ol)

• Product Name: 2-(5-Aminopyridazin-3-yl)propan-2-ol
• CAS No: 2770530-19-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5560320
• PubChem ID: 165996696
• Update Time: 2025-10-22

2-(5-Aminopyridazin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24707440
• 2-(5-aminopyridazin-3-yl)propan-2-ol
• EN300-37395212
• 2770530-19-1
• 2-(5-Aminopyridazin-3-yl)propan-2-ol

• Inchi： 1S/C7H11N3O/c1-7(2,11)6-3-5(8)4-9-10-6/h3-4,11H,1-2H3,(H2,8,10)
• InChI Key： LZZWGULTHYDYEP-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CC(=CN=N1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72Ų

Additional information on 2-(5-Aminopyridazin-3-yl)propan-2-ol

Introduction to 2-(5-Aminopyridazin-3-yl)propan-2-ol (CAS No. 2770530-19-1)

2-(5-Aminopyridazin-3-yl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2770530-19-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyridazine core substituted with an amino group at the 5-position and a hydroxylated propanol side chain, has garnered attention due to its versatile structural framework and potential biological activities. The pyridazine moiety is a heterocyclic aromatic ring system known for its presence in various bioactive molecules, while the propan-2-ol group introduces hydrophilicity, making it a promising candidate for drug design and development.

The structural features of 2-(5-Aminopyridazin-3-yl)propan-2-ol position it as a valuable intermediate in synthesizing more complex pharmacophores. The 5-amino substituent at the pyridazine ring enhances its reactivity, enabling further functionalization through various chemical transformations such as condensation, alkylation, or acylation. These modifications are crucial for tailoring the compound’s pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. The hydroxyl group in the propanol side chain also provides opportunities for hydrogen bonding interactions, which are essential for binding affinity in drug-receptor interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of pyridazine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that compounds incorporating pyridazine cores exhibit diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The aminopyridazine moiety, in particular, has been shown to interact with biological targets such as enzymes and receptors with high specificity. This has spurred interest in exploring derivatives like 2-(5-Aminopyridazin-3-yl)propan-2-ol for their pharmacological potential.

In the context of drug discovery, the synthesis of 2-(5-Aminopyridazin-3-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridazine precursor, followed by functionalization at the 5-position with an amino group. Subsequent introduction of the propan-2-ol side chain completes the molecular structure. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity in these transformations.

The biological evaluation of 2-(5-Aminopyridazin-3-yl)propan-2-ol has been a focus of several research groups aiming to uncover new therapeutic applications. Preclinical studies have indicated that this compound exhibits promising activity against certain enzymatic targets associated with inflammatory diseases and metabolic disorders. The hydroxyl-propanol group contributes to its ability to modulate protein-protein interactions by forming hydrogen bonds with polar residues in biological targets. This feature is particularly relevant in designing molecules that can selectively inhibit disease-causing pathways without off-target effects.

One notable area of research involving pyridazine derivatives is their application in anticancer therapy. The unique electronic properties of the pyridazine ring allow it to engage with DNA and proteins involved in cell proliferation and survival. By targeting these critical pathways, compounds like 2-(5-Aminopyridazin-3-yl)propan-2-ol hold promise as candidates for developing next-generation anticancer agents. Additionally, their ability to cross the blood-brain barrier makes them attractive for treating central nervous system disorders.

The development of novel synthetic routes for 2-(5-Aminopyridazin-3-yl)propan-2-ol has been facilitated by green chemistry principles, emphasizing sustainability and minimal environmental impact. Researchers have explored catalytic systems that reduce waste and energy consumption while maintaining high reaction yields. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices. Furthermore, biocatalytic approaches using engineered enzymes have shown promise in facilitating selective transformations without harsh chemical conditions.

The future prospects of 2-(5-Aminopyridazin-3-yl)propan-2-ol in pharmaceutical research are promising, with ongoing studies exploring its role in treating neurological disorders, infectious diseases, and chronic conditions. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery pipeline for this compound and its derivatives. As computational tools advance, virtual screening methods will play an increasingly important role in identifying lead compounds like 2-(5-Aminopyridazin-3-yloxy)-propanal, further expediting drug development timelines.

In conclusion,CAS No 2770530 -19 -1 (CAS No 2770530 -19 -1) represents a structurally intriguing compound with significant potential in medicinal chemistry applications. Its unique combination of a pyridazine core substituted with an amino group at position 5 and a hydroxylated propanol side chain makes it a versatile building block for drug discovery efforts aimed at addressing various therapeutic challenges worldwide.